2,2,5-Trifluoro-1,3-benzodioxole
Overview
Description
2,2,5-Trifluoro-1,3-benzodioxole is a chemical compound with the molecular formula C7H3F3O2 and a molecular weight of 176.09 . It is a useful building block in the synthesis of various benzodioxole-containing pharmaceutical active compounds .
Molecular Structure Analysis
The molecular structure of 2,2,5-Trifluoro-1,3-benzodioxole consists of a benzodioxole core with three fluorine atoms attached. Two of the fluorine atoms are attached to the same carbon atom (making it a difluoromethyl group), and the third fluorine atom is attached to a different carbon atom .Physical And Chemical Properties Analysis
2,2,5-Trifluoro-1,3-benzodioxole has a refractive index of 1.429 . Other physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
1. Agrochemical and Pharmaceutical Industries
- Application : “2,2,5-Trifluoro-1,3-benzodioxole” is used in the synthesis of trifluoromethylpyridines, which are key structural motifs in active agrochemical and pharmaceutical ingredients .
- Method : The major use of trifluoromethylpyridine (TFMP) derivatives is in the protection of crops from pests . Various methods of synthesizing these derivatives have been reported .
- Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names . Several TFMP derivatives are also used in the pharmaceutical and veterinary industries .
2. Organic Synthesis
- Application : “2,2,5-Trifluoro-1,3-benzodioxole” is used in the synthesis of 1,3-diaryl-5-(trifluoromethyl)-1H-1,2,4-triazole compounds .
- Method : The synthesis is achieved via intramolecular oxidative cyclization of the N-(2,2,2-trifluoro-1-(arylimino)ethyl)benzimidamide intermediates by I2/KI .
- Results : The method provides excellent yields without any purification .
3. Medicinal Chemistry
- Application : “2,2,5-Trifluoro-1,3-benzodioxole” finds applications in medicinal chemistry.
- Method : The specific methods of application in medicinal chemistry are not detailed in the source.
- Results : The outcomes of its application in medicinal chemistry are not specified in the source.
4. Synthesis of Kv3 Inhibitors
- Application : “2,2-Difluoro-1,3-benzodioxole” is used in the synthesis of Kv3 inhibitors .
- Method : The specific methods of application in the synthesis of Kv3 inhibitors are not detailed in the source .
- Results : The outcomes of its application in the synthesis of Kv3 inhibitors are not specified in the source .
5. Preparation of Renin Inhibitors
- Application : “2,2-Difluoro-1,3-benzodioxole” is used in the preparation of renin inhibitors .
- Method : The specific methods of application in the preparation of renin inhibitors are not detailed in the source .
- Results : The outcomes of its application in the preparation of renin inhibitors are not specified in the source .
6. Synthesis of Various Benzodioxole-Containing Pharmaceutical Active
- Application : “2,2-Difluoro-1,3-benzodioxole” is a useful difluoromethylated building block for the synthesis of various benzodioxole-containing pharmaceutical active .
- Method : The specific methods of application in the synthesis of various benzodioxole-containing pharmaceutical active are not detailed in the source .
- Results : The outcomes of its application in the synthesis of various benzodioxole-containing pharmaceutical active are not specified in the source .
4. Synthesis of Trifluoromethylpyridines
- Application : “2,2,5-Trifluoro-1,3-benzodioxole” is used in the synthesis of trifluoromethylpyridines, which are key structural motifs in active agrochemical and pharmaceutical ingredients .
- Method : The major use of trifluoromethylpyridine (TFMP) derivatives is in the protection of crops from pests . Various methods of synthesizing these derivatives have been reported .
- Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names . Several TFMP derivatives are also used in the pharmaceutical and veterinary industries .
5. Synthesis of 1,3-Diaryl-5-(Trifluoromethyl)-1H-1,2,4-Triazole Compounds
- Application : “2,2,5-Trifluoro-1,3-benzodioxole” is used in the synthesis of 1,3-diaryl-5-(trifluoromethyl)-1H-1,2,4-triazole compounds .
- Method : The synthesis is achieved via intramolecular oxidative cyclization of the N-(2,2,2-trifluoro-1-(arylimino)ethyl)benzimidamide intermediates by I2/KI .
- Results : The method provides excellent yields without any purification .
6. Synthesis of Trifluoromethyl-Substituted Compounds
- Application : “2,2,5-Trifluoro-1,3-benzodioxole” is used in the synthesis of trifluoromethyl-substituted compounds .
- Method : The specific methods of application in the synthesis of trifluoromethyl-substituted compounds are not detailed in the source .
- Results : The outcomes of its application in the synthesis of trifluoromethyl-substituted compounds are not specified in the source .
Safety And Hazards
The safety data sheet for 2,2,5-Trifluoro-1,3-benzodioxole indicates that it is classified as dangerous according to the GHS classification. The hazard statements include H225 (highly flammable liquid and vapor), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) .
properties
IUPAC Name |
2,2,5-trifluoro-1,3-benzodioxole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F3O2/c8-4-1-2-5-6(3-4)12-7(9,10)11-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNHQSYSJSWODIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)OC(O2)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10380320 |
Source
|
| Record name | 2,2,5-trifluoro-1,3-benzodioxole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380320 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,5-Trifluoro-1,3-benzodioxole | |
CAS RN |
656-43-9 |
Source
|
| Record name | 2,2,5-Trifluoro-1,3-benzodioxole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=656-43-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,2,5-trifluoro-1,3-benzodioxole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380320 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2,5-trifluoro-1,3-dioxaindane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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